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Compound of Interest

Compound Name: FIT-039

Cat. No.: B1261673

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical compounds are paramount to ensuring a safe
and compliant operational environment. This document provides detailed procedural guidance
for the safe disposal of FIT-039, a selective CDK9 inhibitor.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of FIT-039 is the first step toward
safe handling and disposal. The following table summarizes key quantitative data for this
compound.

Property Value
Molecular Formula C17H18FN3S[1][2]
Molecular Weight 315.41 g/mol [1][2]
B Soluble in DMSO at 100 mg/mL (with ultrasonic
Solubility
treatment)[1][2]
Storage Temperature -20°C for long-term storage[1][2][3]

Disposal of FIT-039 Waste
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As a biologically active kinase inhibitor, FIT-039 and any materials contaminated with it must be
treated as hazardous chemical waste.[4] Adherence to institutional and local regulations for
hazardous waste disposal is mandatory. The following step-by-step procedure outlines the
recommended disposal plan.

Experimental Protocol for Disposal:
o Waste Segregation:

o All FIT-039 waste, including unused compound, solutions, and contaminated labware
(e.g., pipette tips, gloves, empty vials), must be segregated from non-hazardous trash.

e Containerization:

o Solid Waste: Collect dry, solid waste such as contaminated gloves and wipes in a
designated, clearly labeled, and sealable plastic bag.[5] Unused solid FIT-039 should be
disposed of in its original container or a securely sealed and compatible waste container.

[5]

o Liquid Waste: Collect liquid waste containing FIT-039, such as unused solutions or
rinsates, in a leak-proof, screw-cap container that is chemically compatible with the
solvent used (e.g., DMSO).[5][6] Do not overfill the container; leave at least 10%
headspace to allow for expansion.

o Sharps Waste: Any sharps, such as needles or contaminated glassware, must be placed
in a designated sharps container.

e Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and the
full chemical name "FIT-039".[6][7] The label should also indicate the primary hazard (e.g.,
"Toxic," "Chemical Waste") and the date accumulation started.[6]

e Storage:

o Store hazardous waste containers in a designated and secure satellite accumulation area.

[6]
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o Ensure that the storage area is away from general laboratory traffic and incompatible
chemicals.[6]

o Keep waste containers closed except when adding waste.[5][7]
e Disposal Request:

o Once the waste container is full or has reached the institutional time limit for storage,
submit a hazardous waste pickup request to your institution's Environmental Health and
Safety (EH&S) department.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of FIT-039.
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Caption: Logical workflow for the safe disposal of FIT-039 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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